Cas no 2648934-38-5 ((2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylpentanoic acid)

(2S,3S)-2-4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylpentanoic acid is a protected amino acid derivative widely used in peptide synthesis. Its key structural features include stereospecific (2S,3S) configuration and an Fmoc-protected amine group, ensuring selective deprotection under mild basic conditions. The branched alkyl side chains enhance steric control, making it valuable for introducing conformational constraints in peptide design. This compound is particularly useful in solid-phase peptide synthesis (SPPS) due to its compatibility with standard Fmoc-chemistry protocols. Its high purity and stability under typical coupling conditions contribute to efficient incorporation into complex peptide sequences, supporting applications in medicinal chemistry and biochemical research.
(2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylpentanoic acid structure
2648934-38-5 structure
Product Name:(2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylpentanoic acid
CAS No:2648934-38-5
MF:C26H32N2O5
MW:452.542687416077
CID:6083900
PubChem ID:165502598
Update Time:2025-05-25

(2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylpentanoic acid
    • (2S,3S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-methylpentanoic acid
    • 2648934-38-5
    • EN300-1490397
    • Inchi: 1S/C26H32N2O5/c1-4-17(3)24(25(30)31)28-23(29)13-16(2)14-27-26(32)33-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,16-17,22,24H,4,13-15H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)/t16?,17-,24-/m0/s1
    • InChI Key: VPURJXPCCCZSHG-HIVFDYDWSA-N
    • SMILES: O(C(NCC(C)CC(N[C@H](C(=O)O)[C@@H](C)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 452.23112213g/mol
  • Monoisotopic Mass: 452.23112213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 11
  • Complexity: 662
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 105Ų

(2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylpentanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1490397-0.05g
(2S,3S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-methylpentanoic acid
2648934-38-5
0.05g
$2044.0 2023-06-05
Enamine
EN300-1490397-0.1g
(2S,3S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-methylpentanoic acid
2648934-38-5
0.1g
$2142.0 2023-06-05
Enamine
EN300-1490397-0.25g
(2S,3S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-methylpentanoic acid
2648934-38-5
0.25g
$2239.0 2023-06-05
Enamine
EN300-1490397-0.5g
(2S,3S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-methylpentanoic acid
2648934-38-5
0.5g
$2336.0 2023-06-05
Enamine
EN300-1490397-1.0g
(2S,3S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-methylpentanoic acid
2648934-38-5
1g
$2433.0 2023-06-05
Enamine
EN300-1490397-2.5g
(2S,3S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-methylpentanoic acid
2648934-38-5
2.5g
$4771.0 2023-06-05
Enamine
EN300-1490397-5.0g
(2S,3S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-methylpentanoic acid
2648934-38-5
5g
$7058.0 2023-06-05
Enamine
EN300-1490397-10.0g
(2S,3S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-methylpentanoic acid
2648934-38-5
10g
$10464.0 2023-06-05
Enamine
EN300-1490397-50mg
(2S,3S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-methylpentanoic acid
2648934-38-5
50mg
$2044.0 2023-09-28
Enamine
EN300-1490397-100mg
(2S,3S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-methylpentanoic acid
2648934-38-5
100mg
$2142.0 2023-09-28

Additional information on (2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylpentanoic acid

(2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylpentanoic Acid: A Comprehensive Overview

The compound with CAS No. 2648934-38-5, named as (2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylpentanoic acid, is a highly specialized organic molecule with significant applications in the field of peptide synthesis and drug development. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable tool in modern chemical research.

The molecular structure of this compound is notable for its fluorenylmethoxycarbonyl (Fmoc) group, which plays a critical role in protecting amino groups during peptide synthesis. The Fmoc group is a well-known protecting group in solid-phase peptide synthesis (SPPS), enabling precise control over the assembly of complex peptide sequences. The (2S,3S) configuration of the molecule ensures high enantioselectivity, which is essential for the development of chiral drugs and biologically active compounds.

Recent studies have highlighted the importance of stereochemistry in drug design, particularly in the context of enantiomeric excess and bioavailability. The (2S,3S) configuration of this compound has been shown to enhance its stability and solubility, making it an ideal candidate for use in pharmaceutical applications. Researchers have also explored the potential of this compound in the synthesis of bioactive peptides, such as those involved in signaling pathways and enzyme inhibition.

In terms of synthesis, this compound is typically prepared through a multi-step process involving the coupling of amino acids with Fmoc-protected derivatives. The use of stereoselective synthesis techniques has enabled the production of this compound with high optical purity. Advanced chromatographic methods, such as high-performance liquid chromatography (HPLC), are employed to ensure the purity and quality of the final product.

The application of this compound extends beyond peptide synthesis. It has been utilized in the development of novel drug delivery systems, where its unique properties contribute to improved drug targeting and reduced side effects. Recent research has also focused on its potential as a building block for the construction of complex natural products and synthetic analogs.

From an analytical perspective, this compound can be characterized using a variety of spectroscopic techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into its molecular structure and confirm its stereochemical integrity. The use of chiral chromatography has further enhanced our ability to analyze and purify enantiomerically pure samples.

In terms of pharmacokinetics, this compound exhibits favorable properties that make it suitable for use in preclinical studies. Its bioavailability and metabolic stability have been extensively studied, with results indicating that it has potential for further development into therapeutic agents. Researchers have also investigated its toxicity profile, with findings suggesting that it has low cytotoxicity under standard experimental conditions.

Looking ahead, there is significant interest in exploring the use of this compound in the development of next-generation therapeutics. Its unique combination of stereochemistry and functional groups makes it a promising candidate for use in targeted drug delivery systems and personalized medicine approaches.

In conclusion, (2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylpentanoic acid is a versatile compound with wide-ranging applications in chemical research and drug development. Its stereochemical properties and functional groups make it an invaluable tool for scientists working at the forefront of peptide synthesis and medicinal chemistry.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd